6-Bromo-7-chloro-1H-indazole

• IUPAC Name: 6-bromo-7-chloro-1H-indazole
• InChI: InChI=1S/C7H4BrClN2/c8-5-2-1-4-3-10-11-7(4)6(5)9/h1-3H,(H,10,11)
• InChI Key: YZVKLYIQWYWMTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1C=NN2)Cl)Br
• Molecular Formula: C7H4BrClN2
• Molecular Weight: 231.48 g/mol
• CAS No.: 1427405-47-7

Description

“6-Bromo-7-chloro-1H-indazole” is a chemical compound with the CAS Number: 1427405-47-7. It has a molecular weight of 231.48. It is a solid at room temperature.

Synthesis Analysis

The synthesis of “this compound” and other indazoles has been a subject of research. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 231.48. It should be stored at a temperature of 2-8°C.

Scientific Research Applications

• Click Chemistry in Drug Discovery :

  • Click chemistry, involving reactions like the copper-(I)-catalyzed formation of 1,2,3-triazoles from azides and acetylenes, plays a significant role in drug discovery. This includes applications in combinatorial chemistry, proteomics, and DNA research. The triazole products, similar to those derived from 6-Bromo-7-chloro-1H-indazole, demonstrate strong biological target association (Kolb & Sharpless, 2003).

• Indazoles in Organic Chemistry :

  • Indazoles like this compound can undergo regioselective protection and amine coupling reactions, leading to novel derivatives. These reactions are pivotal in creating new compounds with potential biological activities (Slade et al., 2009).

• Corrosion Inhibition :

  • Heterocyclic diazoles, including indazoles, have been studied as corrosion inhibitors for metals in acidic environments. These compounds enhance charge-transfer resistance and reduce corrosion current, demonstrating their potential in material science applications (Babić-Samardžija et al., 2005).

• Supramolecular and Coordination Chemistry :

  • Research on 1,2,3-triazoles, which can be synthesized from compounds like this compound, highlights their role in supramolecular and coordination chemistry. These triazoles are used in applications like anion recognition, catalysis, and photochemistry (Schulze & Schubert, 2014).

• Synthesis of Novel Compounds :

  • The synthesis of 2H-indazoles using a copper-catalyzed, one-pot, three-component reaction, which could include this compound as a starting material, is crucial for developing new functional groups and molecules (Kumar et al., 2011).

• Molecular Structure Studies :

  • The molecular structure of biologically active nitroindazoles, related to this compound, has been analyzed, providing insights into their chemical behavior and potential applications in medicinal chemistry (Cabildo et al., 2011).

Safety and Hazards

“6-Bromo-7-chloro-1H-indazole” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be handled with personal protective equipment, ensuring adequate ventilation, and avoiding contact with skin, eyes, or clothing.

Mechanism of Action

Target of Action

6-Bromo-7-chloro-1H-indazole is a heterocyclic compound that has been synthesized and evaluated for various biological activities Indazole-containing compounds have been known to have a wide variety of medicinal applications, including as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .

Mode of Action

Indazole derivatives have been known to interact with their targets and cause changes that result in their medicinal properties . For instance, some indazole derivatives have been found to inhibit cell growth of many neoplastic cell lines, causing a block in the G0–G1 phase of the cell cycle .

Biochemical Pathways

Indazole derivatives have been known to affect various biochemical pathways, leading to their wide variety of medicinal properties .

Result of Action

Some indazole derivatives have been found to have significant antiproliferative activity, inhibiting the growth of various cancer cell lines .

Action Environment

The synthesis of indazoles has been known to involve reactions under various conditions, including catalyst- and solvent-free conditions, which could potentially influence the action of the compound .

Biochemical Analysis

Biochemical Properties

Indazole derivatives have been found to interact with various enzymes, proteins, and other biomolecules

Cellular Effects

Indazole derivatives have been found to have various effects on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

Indazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression